Cas no 2589-12-0 (4,6-Dichloro-1H-imidazo[4,5-c]pyridine)

• Product Name: 4,6-Dichloro-1H-imidazo[4,5-c]pyridine
• CAS No: 2589-12-0
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• MDL: MFCD09753581
• CID: 289872
• PubChem ID: 5358562
• Update Time: 2025-06-14

4,6-Dichloro-1H-imidazo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-1H-imidazo[4,5-c]pyridine
• 4,6-Dichloroimidazo[4,5-c]pyridine
• 3H-Imidazo[4,5-c]pyridine,4,6-dichloro-
• 4,6-Dichloro-3H-imidazo[4,5-c]pyridine
• 4,6-DICHLOROIMIDAZO[4,5-C]PYRIDINE,BEIGE SOLID
• 2,6-DICHLORO-3-DEAZAPURINE
• 1H-Imidazo[4,5-c]pyridine, 4,6-dichloro-
• 5-c]pyridine
• NSC264047
• PubChem15429
• 6-dichloro-1h-imidazo[4
• nsc 264047
• FDXNZTUWNBRZDX-UHFFFAOYSA-N
• CD0198
• PB34404
• AM84844
• AB63717
• RP24767
• RP24687
• MFCD09753581
• W-202094
• A818062
• 4,6-bis(chloranyl)-1H-imidazo[4,5-c]pyridine
• FT-0646076
• S10221
• 2589-12-0
• SY009251
• SCHEMBL15817782
• CS-D1305
• NSC-264047
• AKOS006346004
• DS-10793
• DTXSID50418419
• EN300-1177997
• SCHEMBL2359144
• SB40527
• 1H-4,6-Dichloro-imidazo[4,5-c]pyridine
• DB-067487

• MDL： MFCD09753581
• Inchi： 1S/C6H3Cl2N3/c7-4-1-3-5(6(8)11-4)10-2-9-3/h1-2H,(H,9,10)
• InChI Key： FDXNZTUWNBRZDX-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(N=1)Cl)NC=N2

Computed Properties

• Exact Mass: 186.97000
• Monoisotopic Mass: 186.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.3

Experimental Properties

• Color/Form: Beige solid
• Density: 1.675
• Melting Point: 253-254°C
• Boiling Point: 482.9°Cat760mmHg
• Flash Point: 277.9℃
• Refractive Index: 1.723
• PSA: 41.57000
• LogP: 2.26470

Additional information on 4,6-Dichloro-1H-imidazo[4,5-c]pyridine

Comprehensive Overview of 4,6-Dichloro-1H-imidazo[4,5-c]pyridine (CAS No. 2589-12-0): Properties, Applications, and Research Insights

4,6-Dichloro-1H-imidazo[4,5-c]pyridine (CAS No. 2589-12-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The compound belongs to the imidazopyridine family, a class of nitrogen-containing bicyclic structures known for their versatile biological activities. Researchers and industry professionals frequently search for terms like "imidazopyridine derivatives," "chlorinated heterocycles," and "CAS 2589-12-0 applications" to explore its potential in drug discovery and material science.

The molecular formula of 4,6-Dichloro-1H-imidazo[4,5-c]pyridine is C₆H₃Cl₂N₃, with a molecular weight of 188.01 g/mol. Its structure features two chlorine atoms at the 4- and 6-positions of the imidazo[4,5-c]pyridine scaffold, which enhances its reactivity and binding affinity in synthetic pathways. This characteristic makes it a valuable intermediate for designing small-molecule inhibitors and bioactive compounds, aligning with trending topics such as "targeted drug delivery" and "precision medicine."

In recent years, the demand for high-purity 4,6-Dichloro-1H-imidazo[4,5-c]pyridine has surged, driven by its role in developing kinase inhibitors and antiviral agents. Studies highlight its utility in modulating protein-protein interactions, a hot topic in "cancer therapeutics" and "immunomodulation." Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing frequent queries such as "how to analyze imidazopyridine compounds."

Beyond pharmaceuticals, CAS 2589-12-0 is explored in material science for constructing organic electronic materials. Its conjugated system and halogen substituents make it a candidate for OLEDs and photovoltaic devices, resonating with searches like "imidazopyridine in green energy." Environmental considerations, such as "sustainable synthesis of heterocycles," further underscore its relevance in modern chemistry.

To conclude, 4,6-Dichloro-1H-imidazo[4,5-c]pyridine exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from life sciences to advanced materials—position it as a compound of enduring interest, answering pressing questions in both academic and industrial spheres.